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Compound of Interest

Compound Name:
Methyl 2-nitro-5-

piperidinobenzenecarboxylate

CAS No.: 773071-23-1

Cat. No.: B1490503

Get Quote

In the landscape of drug discovery and chemical biology, countless novel molecules are

synthesized with theoretical potential, yet lack the empirical data to define their biological and

toxicological profiles. Methyl 2-nitro-5-piperidinobenzenecarboxylate (CAS No. 773071-23-

1) is one such entity. A survey of the public scientific literature reveals a conspicuous absence

of experimental data for this compound. This guide, therefore, is not a retrospective summary

but a prospective roadmap. It is designed for researchers, scientists, and drug development

professionals, providing a comprehensive, step-by-step framework for the systematic

experimental characterization of this and other novel chemical entities.

We will proceed with the tacit understanding that this compound is a research chemical of

unknown biological activity and toxicological profile.[1] Our approach will be grounded in

established methodologies, explaining not just what to do, but why each step is a critical

component of a self-validating system of inquiry. This guide will leverage insights from related

chemical classes—nitroaromatics and piperidine-containing compounds—to inform our

experimental design.
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Part 1: Foundational Characterization and Synthesis
Before any biological evaluation, the identity, purity, and fundamental physicochemical

properties of the test article must be unequivocally established. This foundational step is non-

negotiable for the integrity of all subsequent data.

Synthesis and Purity Assessment
A plausible synthetic route for Methyl 2-nitro-5-piperidinobenzenecarboxylate would involve

the nucleophilic aromatic substitution of a suitable starting material, such as methyl 5-chloro-2-

nitrobenzoate or methyl 5-fluoro-2-nitrobenzoate, with piperidine.

Hypothetical Synthesis Protocol:
To a solution of methyl 5-fluoro-2-nitrobenzoate (1.0 eq) in dimethyl sulfoxide (DMSO), add

piperidine (1.2 eq) and potassium carbonate (2.0 eq).

Heat the reaction mixture to 80-100 °C and monitor by Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Upon completion, cool the reaction to room temperature and pour it into ice-water.

Extract the aqueous mixture with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the title compound.

Purity assessment is then paramount. A combination of analytical techniques should be

employed to ensure a purity of >95%, the standard for most biological screening.
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Analytical Technique Purpose
Expected Outcome for

C₁₃H₁₆N₂O₄

¹H and ¹³C NMR
Structural confirmation and

purity

Signals corresponding to the

methyl ester, piperidine ring,

and the trisubstituted benzene

ring protons and carbons.

LC-MS
Purity assessment and mass

confirmation

A single major peak in the

chromatogram with a mass

corresponding to the expected

molecular weight (264.28

g/mol ).[2]

High-Resolution Mass

Spectrometry (HRMS)
Exact mass determination

Provides the elemental

composition, confirming the

molecular formula.

HPLC-UV
Quantitative purity

determination

A single peak with an area

percentage >95% at an

appropriate UV wavelength.

Physicochemical Properties
Understanding the physicochemical properties is crucial for designing formulation strategies for

in vitro and in vivo studies. These can be predicted using computational tools (e.g.,

SwissADME, ChemDraw) and later confirmed experimentally.
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Property Predicted Value Significance

Molecular Weight 264.28 g/mol
Adheres to Lipinski's Rule of

Five (<500 Da).

logP (Octanol/Water Partition

Coefficient)
~2.5 - 3.5

Indicates moderate lipophilicity

and potential for good

membrane permeability.

pKa (most basic) ~5.0 - 6.0 (Piperidine Nitrogen)

The compound will be partially

protonated at physiological pH,

which can influence solubility

and target engagement.

Aqueous Solubility Low

Expected to be poorly soluble

in water; may require a

cosolvent like DMSO for in

vitro assays.

Part 2: A Tiered Strategy for In Vitro Biological
Evaluation
A tiered approach to in vitro testing is efficient, cost-effective, and allows for go/no-go decisions

at each stage. We will begin with broad cytotoxicity screening before moving to more focused

mechanistic and safety-related assays.

Tier 1: General Cytotoxicity Screening
The initial goal is to determine if the compound exhibits cytotoxic activity against a panel of

human cell lines. The Sulforhodamine B (SRB) assay is a robust and widely used method for

this purpose, as it measures cell density by quantifying total cellular protein.[3]

Detailed Protocol: SRB Cytotoxicity Assay
Cell Plating: Seed cells in 96-well plates at a predetermined optimal density (e.g., 5,000-

10,000 cells/well) and incubate for 24 hours to allow for attachment. Include wells for "no

cell" and "no treatment" controls.
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Compound Treatment: Prepare a stock solution of Methyl 2-nitro-5-
piperidinobenzenecarboxylate in DMSO. Perform a serial dilution to create a range of

concentrations (e.g., from 100 µM down to 1 nM). Add the compound dilutions to the

appropriate wells. The final DMSO concentration should be kept constant and low (<0.5%).

Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.

Cell Fixation: Gently add cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate

for 1 hour at 4°C to fix the cells.

Washing: Wash the plates five times with slow-running tap water to remove TCA and dead

cells. Air dry the plates completely.

Staining: Add 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room

temperature for 30 minutes.

Washing: Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound

dye. Air dry the plates.

Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

Readout: Measure the optical density (OD) at 510 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ (the

concentration that inhibits cell growth by 50%) using non-linear regression analysis.
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Tier 2: Hypothesis-Driven Mechanistic Assays
Should the compound demonstrate significant cytotoxicity, the next logical step is to investigate

its mechanism of action. The presence of the nitroaromatic moiety is a key structural alert. Nitro

compounds can be bioreduced to form reactive nitroso and hydroxylamine intermediates,

which can lead to cellular damage.[4] Some nitrobenzoates have also shown activity against M.

tuberculosis.[5]
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Hypothetical Mechanism: Redox Cycling and Oxidative Stress
The nitro group can undergo enzymatic reduction, particularly under hypoxic conditions,

leading to the generation of reactive oxygen species (ROS) and cellular damage.
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Recommended Mechanistic Assays:
ROS Detection Assay: Use a fluorescent probe like DCFDA to quantify intracellular ROS

levels in cells treated with the compound.

Hypoxia Selectivity Assay: Compare the cytotoxicity of the compound under normoxic (21%

O₂) and hypoxic (<1% O₂) conditions. Increased potency in hypoxia would support a

bioreductive mechanism.[6]

Ames Test: A bacterial reverse mutation assay to assess the mutagenic potential of the

compound, which is a known risk for aromatic amines that can be formed from nitro

reduction.[1][7]

Tier 3: In Vitro ADMET Profiling
Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET)

properties is crucial.

Metabolic Stability
The piperidine ring is a common site of metabolism by cytochrome P450 enzymes, particularly

CYP3A4.[8][9] N-dealkylation and C-hydroxylation are common metabolic pathways.[8]

Protocol: Liver Microsomal Stability Assay
Preparation: Thaw pooled human liver microsomes (HLM) and prepare a reaction mixture

containing phosphate buffer and the compound at a final concentration of 1 µM.

Initiation: Pre-warm the mixture to 37°C and initiate the reaction by adding a pre-warmed

NADPH-regenerating solution.

Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g.,

acetonitrile) containing an internal standard.

Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to

quantify the remaining parent compound.
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Calculation: The in vitro half-life (t₁/₂) and intrinsic clearance (Clᵢₙₜ) are calculated from the

rate of disappearance of the parent compound.

Part 3: In Vivo Characterization
If the compound shows promising in vitro potency, selectivity, and an acceptable in vitro

ADMET profile, preliminary in vivo studies can be initiated.

Maximum Tolerated Dose (MTD) Study
An acute MTD study in rodents (e.g., mice) is performed to determine the dose range for

efficacy studies and to identify potential acute toxicities.

General Protocol: Acute MTD Study in Mice
Animal Acclimation: Acclimate healthy mice for at least one week.

Dose Formulation: Formulate the compound in a suitable vehicle (e.g., 0.5% methylcellulose

with 0.1% Tween 80).

Dose Administration: Administer single doses of the compound via the intended clinical route

(e.g., oral gavage or intraperitoneal injection) to small groups of mice at escalating dose

levels.

Monitoring: Monitor the animals for clinical signs of toxicity, body weight changes, and

mortality for up to 14 days.

Endpoint: The MTD is defined as the highest dose that does not cause mortality or other

signs of life-threatening toxicity.
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Pharmacokinetic (PK) Study
A PK study is essential to understand how the compound is absorbed, distributed, metabolized,

and eliminated in a living system.
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PK Parameter Description

Cₘₐₓ Maximum plasma concentration

Tₘₐₓ Time to reach Cₘₐₓ

AUC Area under the curve (total drug exposure)

t₁/₂ Half-life

F% Bioavailability (for oral dosing)

Conclusion and Future Directions
This guide has outlined a comprehensive, albeit hypothetical, experimental strategy for the

characterization of Methyl 2-nitro-5-piperidinobenzenecarboxylate. By following this tiered

and logical progression—from foundational chemical characterization to in vitro biological

evaluation and finally to in vivo studies—researchers can systematically build a robust data

package for any novel chemical entity. The integration of data from each stage will inform a

holistic understanding of the compound's potential as a therapeutic agent or its liabilities as a

toxicant. The journey from a CAS number to a well-characterized molecule is a cornerstone of

chemical and pharmaceutical research, and this guide provides a reliable map for that journey.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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